Cas no 852374-91-5 (N-cyclohexyl-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-cyclohexyl-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 852374-91-5
• MF: C₁₉H₂₀FN₅OS
• MW: 385.45840549469
• CID: 6354088
• PubChem ID: 7118057
• Update Time: 2025-07-08

N-cyclohexyl-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• AKOS024595289
• F0676-0417
• 852374-91-5
• N-cyclohexyl-2-{[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
• AB00672009-01
• SR-01000135596
• N-cyclohexyl-2-[[3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• N-cyclohexyl-2-((3-(3-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• SR-01000135596-1
• CCG-31817

• Inchi： 1S/C19H20FN5OS/c20-14-6-4-5-13(11-14)19-23-22-16-9-10-18(24-25(16)19)27-12-17(26)21-15-7-2-1-3-8-15/h4-6,9-11,15H,1-3,7-8,12H2,(H,21,26)
• InChI Key： CCWANXBVEWIBMX-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=NN=C(C3C=CC=C(C=3)F)N2N=1)CC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 385.13725961g/mol
• Monoisotopic Mass: 385.13725961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-cyclohexyl-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

Recent Advances in the Study of N-cyclohexyl-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS: 852374-91-5)

In recent years, the compound N-cyclohexyl-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS: 852374-91-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyridazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and the treatment of inflammatory diseases.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of this compound, highlighting its efficacy as a selective inhibitor of p38 MAP kinase. The research demonstrated that the fluorophenyl group at the 3-position of the triazolopyridazine ring enhances binding affinity to the ATP-binding site of the kinase, while the cyclohexylacetamide moiety contributes to improved pharmacokinetic properties. These findings suggest that 852374-91-5 could serve as a lead compound for developing novel anti-inflammatory agents.

Further investigations into the mechanism of action revealed that N-cyclohexyl-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide exhibits potent anti-proliferative effects in cancer cell lines, particularly those associated with aberrant MAPK signaling. In vitro assays conducted by a research team at the University of Cambridge (2024) showed that the compound induces apoptosis in melanoma cells by downregulating the expression of survivin and Bcl-2, key anti-apoptotic proteins. These results position 852374-91-5 as a potential candidate for targeted cancer therapy.

Recent advancements in structural optimization have also been reported. A 2024 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of derivatives with improved solubility and metabolic stability. The introduction of polar substituents on the cyclohexyl ring, for instance, was found to enhance oral bioavailability without compromising inhibitory activity. Such modifications are critical for advancing this compound through preclinical development.

In summary, N-cyclohexyl-2-{3-(3-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (852374-91-5) represents a versatile scaffold with dual therapeutic potential in inflammation and oncology. Ongoing research aims to further elucidate its molecular targets and optimize its drug-like properties for clinical translation. The compound's unique chemical structure and biological activity make it a valuable subject for future investigations in chemical biology and drug discovery.